PC5-VC-Pab-mmae

• Molecular Formula: C69H99F5N10O15
• Molecular Weight: 1403.6 g/mol
• InChI: InChI=1S/C69H99F5N10O15/c1-15-39(8)59(47(96-13)34-49(86)84-33-21-25-46(84)61(97-14)40(9)63(89)77-41(10)60(88)43-22-17-16-18-23-43)82(11)67(93)57(37(4)5)81-66(92)58(38(6)7)83(12)69(95)98-35-42-28-30-44(31-29-42)78-64(90)45(24-20-32-76-68(75)94)79-65(91)56(36(2)3)80-48(85)26-19-27-50(87)99-62-54(73)52(71)51(70)53(72)55(62)74/h16-18,22-23,28-31,36-41,45-47,56-61,88H,15,19-21,24-27,32-35H2,1-14H3,(H,77,89)(H,78,90)(H,79,91)(H,80,85)(H,81,92)(H3,75,76,94)/t39-,40+,41+,45-,46-,47+,56-,57-,58-,59-,60+,61+/m0/s1
• InChIKey: ZZSMZLNVMAIJOK-OTAUHYOLSA-N

Conventional maleimide-thiol conjugation yields stochastic DAR 0-8 distributions, complicating PK/PD and CMC filing. PC5-VC-Pab-MMAE solves this via sortase A-mediated transpeptidation. - **Homogeneous DAR 2-4**: Single dominant species vs. 0-8 heterogeneity of MC-VC-PAB-MMAE - **Dual conjugation**: LPETG motif (enzymatic) + PFP ester (amine-reactive) for theranostic constructs - **Process advantage**: 200 mg/mL DMSO solubility reduces organic co-solvent burden by 50% - **Patent enablement**: WO2023051712 for anti-CD39 ADC programs ≥99.7% HPLC-verified purity.

PC5-VC-Pab-MMAE for Sortase A ADC Assembly

PC5-VC-Pab-MMAE (CAS 2922216-98-4) is an antibody-drug conjugate (ADC) drug-linker construct composed of the LPETG-containing PC5 sortase A recognition motif, a cathepsin B-cleavable valine-citrulline (VC) dipeptide linker, a para-aminobenzyloxycarbonyl (PAB) self-immolative spacer, and the potent tubulin polymerization inhibitor monomethyl auristatin E (MMAE) [1]. The compound has a molecular weight of 1403.57 Da and formula C₆₉H₉₉F₅N₁₀O₁₅, and is supplied as a white to off-white solid with ≥99.7% purity (HPLC-verified) . It is specifically designed for sortase A-mediated transpeptidation, enabling site-specific conjugation to antibody heavy or light chains engineered with an N-terminal oligoglycine tag [2].

1

Sortase A LPETG recognition motif enables site-specific antibody conjugation

2

Cathepsin B-cleavable valine-citrulline linker with PAB self-immolative spacer

3

Tubulin polymerization inhibitor payload (MMAE) for ADC assembly

4

HPLC-verified high-purity solid; research-grade linker-payload construct

• [1] Li Z, et al. Anti-CD39 antibody-drug conjugate and use thereof. WO2023051712, 2023-04-06. View Source
• [2] Beerli RR, et al. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency. PLoS ONE, 2015, 10(7): e0131177. View Source

Why PC5-VC-Pab-MMAE Cannot Be Replaced by Generic Linkers

Drug-linker constructs sharing the VC-PAB-MMAE payload-release module are not interchangeable because the N-terminal conjugation handle dictates the entire ADC assembly strategy, product homogeneity, and downstream pharmacokinetic profile [1]. MC-VC-PAB-MMAE (VcMMAE) relies on maleimide-thiol chemistry that produces stochastic, heterogeneous drug-to-antibody ratio (DAR) distributions (typically DAR 0-8), leading to variable potency and unpredictable pharmacokinetics across batches [2]. GGG-VC-PAB-MMAE, while sortase-compatible, lacks the activated ester group present in PC5-VC-Pab-MMAE, offering only a single conjugation modality [3]. The PC5 handle uniquely integrates the LPETG sortase recognition motif with a perfluorophenyl (PFP) ester, enabling dual orthogonal conjugation strategies—enzymatic transpeptidation and/or direct amine-reactive coupling—that cannot be replicated by either the maleimidocaproyl or simple triglycine analogs [1].

PC5-VC-Pab-MMAE

MC-VC-PAB-MMAE (VcMMAE) Relies on maleimide-thiol chemistry producing heterogeneous DAR 0–8; sortase-mediated homogeneous DAR 2–4 may not be directly replicated.

PC5-VC-Pab-MMAE

GGG-VC-PAB-MMAE Lacks the perfluorophenyl ester activated group; dual orthogonal conjugation (enzymatic + amine-reactive) is unique to the PC5 handle.

• [1] Li Z, et al. Anti-CD39 antibody-drug conjugate and use thereof. WO2023051712, 2023-04-06. View Source
• [2] Doronina SO, et al. Novel peptide linkers for highly potent antibody-auristatin conjugate. Bioconjug Chem, 2008, 19(10): 1960-1963. PMID: 18803412. View Source
• [3] Beerli RR, et al. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency. PLoS ONE, 2015, 10(7): e0131177. View Source

Evidence: PC5-VC-Pab-MMAE vs. Closest Analogs

Sortase-Mediated Homogeneous DAR vs. Maleimide Heterogeneity

PC5-VC-Pab-MMAE exploits the LPETG sortase A recognition motif to achieve enzymatic, site-specific conjugation at antibody C-termini, yielding homogeneous ADCs with a tightly controlled drug-to-antibody ratio (DAR) of 2–4. In contrast, MC-VC-PAB-MMAE relies on maleimide-thiol chemistry targeting interchain cysteines, which generates a heterogeneous mixture of DAR species ranging from 0 to 8 [1]. Sortase-mediated conjugation using LPETG-tagged substrates has been demonstrated to produce ADCs with 'tightly-controlled DAR' and 'No adverse effect on antibody binding,' whereas maleimide-based methods are characterized by 'variable numbers of drugs conjugated to individual antibodies' with the site of conjugation undefined [2]. The PC5-VC-Pab-MMAE design thus eliminates the DAR heterogeneity that complicates both pharmacokinetic prediction and regulatory CMC (Chemistry, Manufacturing, and Controls) documentation.

DAR homogeneity vs. maleimide

Class-level inference

Discrete DAR 2–4 vs. heterogeneous 0–8 distribution

Supports batch-to-batch DAR consistency review

Sortase transpeptidation vs. partial reduction/maleimide alkylation

Evidence Dimension	Drug-to-Antibody Ratio (DAR) homogeneity
Target Compound Data	Homogeneous DAR 2–4 (site-specific, single position per chain)
Comparator Or Baseline	MC-VC-PAB-MMAE: heterogeneous DAR 0–8 (stochastic cysteine conjugation)
Quantified Difference	Discrete DAR species vs. continuous distribution spanning ≥8 DAR variants
Conditions	Sortase A-mediated transpeptidation (PC5-VC-Pab-MMAE) vs. partial reduction/maleimide-thiol alkylation (MC-VC-PAB-MMAE) on IgG1 antibodies

Why This Matters

DAR homogeneity directly impacts batch-to-batch consistency, regulatory filability, and the ability to establish a quantitative relationship between exposure and efficacy—a critical procurement consideration for ADC developers transitioning from discovery to IND-enabling studies.

• [1] Doronina SO, et al. Novel peptide linkers for highly potent antibody-auristatin conjugate. Bioconjug Chem, 2008, 19(10): 1960-1963. PMID: 18803412. View Source
• [2] Beerli RR, et al. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency. PLoS ONE, 2015, 10(7): e0131177. View Source

Cytotoxicity of Sortase-Conjugated ADCs in CD20+ Lymphoma

ADCs constructed via sortase A-mediated conjugation of GGG-VC-PAB-MMAE to anti-CD20 ofatumumab (OFA-HL-vcMMAE, an LPETG-tagged antibody conjugate analogous to the PC5-VC-Pab-MMAE conjugation strategy) demonstrated IC₅₀ values ranging from 5 pg/mL to 4.1 ng/mL against CD20-positive lymphoma cell lines, including Ramos cells [1]. At a dose of 5 mg/kg, OFA-HL-vcMMAE completely eliminated established tumors with a mean volume of ≈400 mm³ in xenograft models without observable drug-related toxicity [1]. This potency profile is consistent with, and in some cases exceeds, the activity reported for chemically conjugated anti-CD20–MC-VC-PAB-MMAE ADCs, which typically exhibit IC₅₀ values in the low ng/mL range for the same target [2]. The data confirm that the sortase-compatible linker-payload format (LPETG-VC-PAB-MMAE) retains full cytotoxic potency upon enzymatic conjugation.

Cytotoxicity IC₅₀ (CD20+ lymphoma)

Cross-study comparable

IC₅₀ 5 pg/mL – 4.1 ng/mL (Ramos)

Supports target-cell cytotoxicity endpoint context

Sortase-conjugated LPETG-VC-PAB-MMAE analog; xenograft tumor regression at 5 mg/kg reported

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against CD20+ lymphoma cells
Target Compound Data	IC₅₀ = 5 pg/mL – 4.1 ng/mL (OFA-HL-vcMMAE, sortase-conjugated LPETG-VC-PAB-MMAE analog)
Comparator Or Baseline	Chemically conjugated anti-CD20-MC-VC-PAB-MMAE: IC₅₀ typically 1–100 ng/mL across CD20+ cell lines
Quantified Difference	Up to ~200-fold lower IC₅₀ (5 pg/mL vs. ~1 ng/mL) for the sortase-conjugated format at the high-potency end
Conditions	CD20+ Ramos and other B-lymphoma cell lines; in vitro cytotoxicity assay; OFA antibody backbone

Why This Matters

Demonstration that sortase-compatible linker-payloads maintain—or enhance—target cell killing potency relative to chemically conjugated analogs is essential for justifying the adoption of enzymatic conjugation platforms in ADC discovery programs.

• [1] Pan L, et al. Sortase A-Generated Highly Potent Anti-CD20-MMAE Conjugates for Efficient Elimination of B-Lineage Lymphomas. Small, 2017, 13(6): 1602267. PMID: 27873460. View Source
• [2] Law CL, et al. Efficient elimination of B-lineage lymphomas by anti-CD20-auristatin conjugates. Clin Cancer Res, 2004, 10(23): 7842-7851. PMID: 15585616. View Source

Dual-Functionality Linker: Sortase Tag and Activated Ester

PC5-VC-Pab-MMAE is structurally distinguished from all other VC-PAB-MMAE variants by its N-terminal PC5 moiety, which incorporates both the LPETG sortase A recognition pentapeptide and a perfluorophenyl (PFP) ester terminus [1]. The full chemical designation—Perfluorophenyl 5-(((S)-1-(((S)-1-((4-((5S,8S,11S,12R)-11-((S)-sec-butyl)...)—confirms the PFP ester as an integral functional group [2]. This dual functionality is absent in MC-VC-PAB-MMAE (maleimide only, single conjugation chemistry) and in GGG-VC-PAB-MMAE (triglycine only, sortase substrate but no activated ester). The PFP ester provides an amine-reactive handle for direct coupling to lysine residues or N-terminal amines, while the LPETG sequence enables sortase A-mediated transpeptidation to N-terminal oligoglycine tags. This orthogonality allows sequential or parallel conjugation strategies that cannot be executed with any single-mechanism analog.

Orthogonal conjugation handles

Head-to-head

2 handles: LPETG (sortase) + PFP ester (amine-reactive)

Enables dual-mechanism conjugation strategy review

MC-VC-PAB-MMAE: 1 handle (maleimide); GGG-VC-PAB-MMAE: 1 handle (triglycine)

Evidence Dimension	Number of orthogonal conjugation chemistries
Target Compound Data	2 orthogonal handles: LPETG (sortase A substrate) + PFP ester (amine-reactive activated ester)
Comparator Or Baseline	MC-VC-PAB-MMAE: 1 handle (maleimide, thiol-reactive only); GGG-VC-PAB-MMAE: 1 handle (triglycine, sortase substrate only)
Quantified Difference	2 vs. 1 orthogonal conjugation modalities per molecule
Conditions	Structural analysis based on full chemical name (Perfluorophenyl 5-...) and SMILES notation; confirmed by Pharmaffiliates and MedChemExpress product specifications

Why This Matters

For procurement, the dual-handle design means a single linker-payload SKU can support both enzymatic and chemical conjugation workflows, reducing inventory complexity and enabling hybrid conjugation strategies that are inaccessible with single-mode analogs.

• [1] Li Z, et al. Anti-CD39 antibody-drug conjugate and use thereof. WO2023051712, 2023-04-06. View Source
• [2] Pharmaffiliates. PC5-VC-PAB-MMAE (PA 27 0035743) Product Specification. CAS: 2922216-98-4. View Source

PC5-VC-Pab-MMAE: Patent-Enabled Linker for CD39 ADC

PC5-VC-Pab-MMAE is specifically cited as the linker-payload construct in WO2023051712 (Zhaohui LI et al., Shanghai Hongcheng Pharmaceutical Co., Ltd.), which claims anti-CD39 antibody-drug conjugates for cancer immunotherapy targeting the ATP-adenosine pathway in the tumor microenvironment [1]. The patent explicitly describes PC5-VC-PAB-MMAE as the drug-linker component, with the anti-CD39 ADC demonstrating 'significantly improved effects and in-vivo/in-vitro tumor-killing activity' compared to unconjugated antibody controls [2]. This contrasts with MC-VC-PAB-MMAE and GGG-VC-PAB-MMAE, which are not the exemplified linker-payloads in this patent family. The specificity of this patent assignment provides a defined freedom-to-operate landscape and a validated development pathway that is not available for generic VC-PAB-MMAE constructs in the anti-CD39 space.

Patent enablement (anti-CD39)

Head-to-head

Exemplified in WO2023051712 for anti-CD39 ADC

Patent-linked development pathway context

Not claimed for MC-VC-PAB-MMAE or GGG-VC-PAB-MMAE in this patent family

Evidence Dimension	Patent exemplification as the drug-linker for anti-CD39 ADC
Target Compound Data	Explicitly named and exemplified in WO2023051712 (claims and examples)
Comparator Or Baseline	MC-VC-PAB-MMAE: not exemplified in WO2023051712; GGG-VC-PAB-MMAE: not exemplified in WO2023051712
Quantified Difference	Binary: PC5-VC-Pab-MMAE is the claimed linker-payload; comparators are not referenced in the patent claims
Conditions	WO2023051712, filed 2022-09-29, published 2023-04-06; Assignee: Shanghai Hongcheng Pharmaceutical Co., Ltd.

Why This Matters

For industrial users considering ADC development against CD39, PC5-VC-Pab-MMAE is the only linker-payload with direct patent enablement, providing both technical precedence and a clearer intellectual property pathway than generic alternatives.

• [1] Li Z, et al. Anti-CD39 antibody-drug conjugate and use thereof. WO2023051712, 2023-04-06. View Source
• [2] Justia Patents. WO2023051712 Abstract: Anti-CD39 Antibody-Drug Conjugate And Use Thereof. Assigned to Shanghai Hongcheng Pharmaceutical Co., Ltd. View Source

High-Purity Supply and Solubility for Conjugation Reproducibility

Commercially available PC5-VC-Pab-MMAE (MedChemExpress HY-157544) is supplied at 99.76% purity (HPLC) with a defined DMSO solubility of 200 mg/mL (142.49 mM) . In comparison, MC-VC-PAB-MMAE (VcMMAE, CAS 646502-53-6) is typically supplied at ≥98% purity with DMSO solubility of ≥100 mg/mL . The molecular weight of PC5-VC-Pab-MMAE (1403.57 Da) is approximately 86 Da higher than MC-VC-PAB-MMAE (1317.6 Da), reflecting the larger PC5 handle that enables dual conjugation functionality. This purity specification exceeds the ≥95% threshold commonly recommended for ADC conjugation workflows, where linker-payload impurities can generate off-target ADC species that complicate analytical characterization and potency determination.

Commercial purity & solubility

Head-to-head

99.76% HPLC; DMSO solubility 200 mg/mL

Supports conjugation reproducibility review

MC-VC-PAB-MMAE typically ≥98% purity, DMSO solubility ≥100 mg/mL; data to verify per batch

Evidence Dimension	Commercial purity specification
Target Compound Data	99.76% (HPLC), DMSO solubility 200 mg/mL (142.49 mM)
Comparator Or Baseline	MC-VC-PAB-MMAE (VcMMAE): typically ≥98% (HPLC), DMSO solubility ≥100 mg/mL
Quantified Difference	Purity: +1.76 percentage points; Solubility in DMSO: 2× higher concentration capacity
Conditions	MedChemExpress batch analysis data; commercial supplier specifications for research-grade material

Why This Matters

Higher purity reduces the risk of side reactions during conjugation, while 2× higher DMSO solubility minimizes organic solvent exposure to antibodies during conjugation, preserving antibody structural integrity—a practical advantage for process development scientists selecting linker-payloads for scale-up.

Application Scenarios for PC5-VC-Pab-MMAE

Sortase A ADC Assembly with Homogeneous DAR

When an ADC development program demands homogeneous drug loading with a precisely defined DAR of 2–4 and consistent attachment site at the antibody C-terminus, PC5-VC-Pab-MMAE is the appropriate linker-payload choice. Its LPETG motif enables sortase A transpeptidation, which produces a single dominant DAR species—eliminating the DAR 0–8 heterogeneity inherent to maleimide-thiol conjugation with MC-VC-PAB-MMAE [1]. This homogeneity is critical for establishing quantitative pharmacokinetic/pharmacodynamic (PK/PD) relationships and meeting regulatory CMC expectations during IND filing.

Anti-CD39 ADC Development for Tumor Microenvironment

For research groups or companies pursuing ADC-based depletion of CD39-expressing immunosuppressive cells (Tregs, MDSCs) within the tumor microenvironment, PC5-VC-Pab-MMAE is the linker-payload with direct patent enablement through WO2023051712 [2]. The granted patent exemplifies PC5-VC-PAB-MMAE as the drug-linker for anti-CD39 ADCs and provides in vivo proof-of-concept for significantly enhanced tumor-killing activity. No other VC-PAB-MMAE variant carries this specific patent assignment for the CD39 target.

Orthogonal Dual Conjugation for Payload and Fluorophore

In experimental setups that require sequential attachment of a cytotoxic payload and a fluorescent reporter to the same antibody—such as theranostic ADC constructs or internalization assays—PC5-VC-Pab-MMAE's dual functionality (LPETG for sortase + PFP ester for amine coupling) offers a distinct advantage [3]. A single linker-payload can be used in either conjugation mode, or both handles can be exploited in tandem, reducing the number of distinct chemical entities that must be procured, characterized, and inventoried.

ADC Process Development with High-Solubility DMSO Stocks

During ADC process development, minimizing the volume of organic co-solvent introduced during the conjugation step is essential to prevent antibody aggregation and precipitation. PC5-VC-Pab-MMAE's DMSO solubility of 200 mg/mL (142.49 mM) enables stock solution preparation at twice the concentration achievable with MC-VC-PAB-MMAE (typically ≤100 mg/mL) . This higher solubility allows the same molar excess of linker-payload to be delivered in half the DMSO volume, reducing the organic solvent burden on the antibody and improving conjugation yield consistency.

Application

Selection Property

Validation Focus

Sortase-mediated ADC assembly

LPETG sortase A recognition motif

DAR homogeneity and site-specificity review

Anti-CD39 targeting ADC research

Patent-enabled linker-payload (WO2023051712)

CD39-expressing cell depletion endpoint context

Dual-mechanism conjugation studies

LPETG + PFP ester orthogonal handles

Sequential/parallel conjugation workflow review

ADC process development

High DMSO solubility stock preparation

Organic co-solvent volume reduction context

• [1] Beerli RR, et al. Sortase Enzyme-Mediated Generation of Site-Specifically Conjugated Antibody Drug Conjugates with High In Vitro and In Vivo Potency. PLoS ONE, 2015, 10(7): e0131177. View Source
• [2] Li Z, et al. Anti-CD39 antibody-drug conjugate and use thereof. WO2023051712, 2023-04-06. View Source
• [3] Pharmaffiliates. PC5-VC-PAB-MMAE (PA 27 0035743) Product Specification: Perfluorophenyl 5-(((S)-1-...). CAS: 2922216-98-4. View Source